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Compound of Interest

Compound Name: Oxydiethylene bis(chloroformate)

Cat. No.: B085976

An in-depth guide for researchers, scientists, and drug development professionals on the safe
handling, storage, and disposal of Diethylene glycol bis(chloroformate). This document
provides a comprehensive overview of the chemical's properties, toxicity, and associated
hazards, along with recommended safety protocols and emergency procedures.

Diethylene glycol bis(chloroformate) (CAS No. 106-75-2) is a versatile organic synthesis
intermediate used in the production of polycarbonates, biodegradable polymers, and
polyurethanes.[1] It also serves as a modifying agent and in the formulation of nonvolatile
plasticizers.[2][3] Due to its reactive nature, a thorough understanding of its safety profile is
crucial for personnel handling this chemical.

Chemical and Physical Properties

Diethylene glycol bis(chloroformate) is a clear liquid with a pungent odor.[1] It is insoluble in
water but soluble in many common organic solvents such as acetone, toluene, and methylene
chloride.[1][2]
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Property Value Source
Molecular Formula C6H8CI205 [1112]
Molecular Weight 231.03 g/mol [41[5]
Appearance Clear liquid with a pungent o
odor

Density (20 °C) 1.35 g/cm3 [1]
Melting Point 6-7°C [1]
Boiling Point 127 °C at 5 torr; 280 °C [1112]
Flash Point 182 °C (closed cup) [1]
Vapor Pressure 0.004 mmHg at 25 °C [2]
Solubility in water Insoluble [2]

Toxicological Data

This chemical is harmful if swallowed and causes skin and serious eye irritation.[4] It is
corrosive and can have irritating effects on mucous membranes.[1]

Endpoint Value Species Route Source
LD50 1650 mg/kg Rat Oral [1]
LD50 2000 mg/kg Mouse Dermal [1]
LC50 169 ppm (1 hour) Rat Inhalation [4]

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products.
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Diethylene glycol bis(chloroformate) Hazard Pictograms

£C: 2034309 corrosive irritant environmental _hazard

GHS Hazard Classification
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Toxic to aquatic life with long lasting effects
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Caption: GHS Hazard Classification for Diethylene glycol bis(chloroformate).

Experimental Protocols

The toxicological data presented in this guide are based on standardized testing protocols,
such as those developed by the Organisation for Economic Co-operation and Development
(OECD). While the specific experimental reports for Diethylene glycol bis(chloroformate) are
not publicly available, the methodologies generally adhere to the following OECD guidelines.
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Acute Oral Toxicity (OECD Guideline 423): This method determines the acute toxicity of a
substance after oral administration.[6] The test is typically conducted in a stepwise manner
using a small number of animals, usually rats.[7] Animals are dosed with the substance at
defined levels, and mortality and clinical signs are observed over a period of time, typically
14 days.[2]

Acute Dermal Toxicity (OECD Guideline 402): This guideline assesses the toxic effects
resulting from a single dermal application of a substance.[5] The substance is applied to a
shaved area of the skin of the test animal (often a rabbit or rat) and held in contact for a 24-
hour period.[8] Observations for mortality and signs of toxicity are made for at least 14 days.

[8]

Acute Inhalation Toxicity (OECD Guideline 403): This test evaluates the health hazards from
short-term exposure to an airborne substance.[3] Animals, typically rats, are exposed to the
test substance as a gas, vapor, or aerosol in an inhalation chamber for a defined period,
usually 4 hours.[9][10] Animals are then observed for at least 14 days for signs of toxicity and
mortality.[3]

Acute Dermal Irritation/Corrosion (OECD Guideline 404): This method assesses the potential
of a substance to cause skin irritation or corrosion.[11][12] A small amount of the substance
is applied to the skin of a test animal, usually an albino rabbit, for a period of 4 hours.[11]
The skin is then observed for signs of erythema (redness) and edema (swelling) at specified
intervals.[13]

Acute Eye Irritation/Corrosion (OECD Guideline 405): This guideline is used to determine the
potential of a substance to cause eye irritation or corrosion.[14] A single dose of the
substance is applied to one eye of an experimental animal, typically an albino rabbit, with the
untreated eye serving as a control.[15] The eyes are examined at specific intervals for
lesions of the cornea, iris, and conjunctiva.[1][4]

Safe Handling and Personal Protective Equipment
(PPE)

Given the hazardous nature of Diethylene glycol bis(chloroformate), strict adherence to safety
protocols is mandatory to minimize exposure risk. The following workflow outlines the
necessary personal protective equipment.
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Handling Diethylene glycol

bis(chloroformate)

Always wear

Ser D e Respiratory Protection

Use in a well-ventilated area.
In case of inadequate ventilation, wear respiratory protection.

Chemical resistant gloves (EN 374)

Dnce all PPE is in place

Eye/Face Protection

Proceed with work

Approved safety eyewear/goggles

Body Protection

Laboratory-appropriate chemical resistant clothing

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment (PPE) Workflow.

Handling Precautions:

Use in a well-ventilated area.[1][6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.[16]

Keep away from food, drink, and animal feedingstuffs.[6]
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Storage and Stability

The product is stable when stored in its original, sealed container in a dry, cool, and well-
ventilated area, protected from direct sunlight.[1] Incompatible materials include strong
oxidizing agents, strong acids, and metals.[14] The chemical reacts with water (hydrolysis) to
produce hydrochloric acid, carbon dioxide, and diethylene glycol.[1]

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.

o Eye Contact: Immediately rinse with clear water for a minimum of 15 minutes, holding the
eyelids apart. Seek immediate medical attention.[1][17]

o Skin Contact: Remove contaminated clothing and wash the exposed area thoroughly with
soap and water. If irritation or pain persists, seek medical attention.[2][17]

 Inhalation: Remove the contaminated person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[14]

Spills and Disposal

In case of a spill, ventilate the area and use appropriate personal protective equipment. Absorb
the spill with inert material (e.g., sand, universal binder) and place it in a suitable container for
disposal.[6] Avoid release to the environment and prevent entry into drains and waterways.[6]
Dispose of contents and container in accordance with local, regional, and national regulations.
[6] Contaminated materials should be disposed of at an approved waste disposal plant.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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